Cas no 799280-04-9 (Propanamide, 3-bromo-N-(4-nitro-1-naphthalenyl)-)

Propanamide, 3-bromo-N-(4-nitro-1-naphthalenyl)- structure
799280-04-9 structure
Product name:Propanamide, 3-bromo-N-(4-nitro-1-naphthalenyl)-
CAS No:799280-04-9
MF:C13H11N2O3Br
MW:323.14204
CID:531405
PubChem ID:23109836

Propanamide, 3-bromo-N-(4-nitro-1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 3-bromo-N-(4-nitro-1-naphthalenyl)-
    • 3-bromo-N-(4-nitronaphthalen-1-yl)propanamide
    • 799280-04-9
    • XRVSBMCEFGZVNT-UHFFFAOYSA-N
    • DTXSID30630632
    • SCHEMBL5572555
    • N-(3-bromopropionyl)-4-nitro-1-naphthylamine
    • Inchi: InChI=1S/C13H11BrN2O3/c14-8-7-13(17)15-11-5-6-12(16(18)19)10-4-2-1-3-9(10)11/h1-6H,7-8H2,(H,15,17)
    • InChI Key: XRVSBMCEFGZVNT-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C(=CC=C2[N+](=O)[O-])NC(=O)CCBr

Computed Properties

  • Exact Mass: 321.99530g/mol
  • Monoisotopic Mass: 321.99530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 74.9Ų

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